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Compound of Interest

Compound Name: Fmoc-Ser-OH-15N

Cat. No.: B12415286

This technical guide provides a comprehensive overview of Fmoc-Ser-OH-15N, a stable
isotope-labeled amino acid derivative crucial for advanced research in proteomics, structural
biology, and drug development. The incorporation of the heavy nitrogen isotope (*>N) allows for
precise tracking and quantification of serine-containing peptides and proteins in complex
biological systems.

Molecular Structure and Properties

Fmoc-Ser-OH-15N is an N-terminally protected L-serine with a >N isotope in the amine group.
The fluorenylmethyloxycarbonyl (Fmoc) group is a base-labile protecting group that is stable
under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS).

Chemical Structure

Below is a two-dimensional representation of the Fmoc-Ser-OH-15N structure.

Caption: Chemical structure of Fmoc-Ser-OH-15N.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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